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Compound of Interest

Compound Name: PD1-PDL1-IN 1

Cat. No.: B12431754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution and storage of the potent

programmed cell death 1 (PD-1) inhibitor, PD1-PDL1-IN 1. Adherence to these guidelines is

crucial for maintaining the compound's integrity and ensuring the reproducibility of experimental

results.

Product Information
Identifier Value

Product Name PD1-PDL1-IN 1 TFA

Target Programmed Cell Death 1 (PD-1)

Molecular Formula C₁₆H₂₄F₃N₇O₈

Molecular Weight 499.40 g/mol

Appearance Solid; Off-white to light yellow

Solubility Data
The solubility of PD1-PDL1-IN 1 is a critical factor for the preparation of stock solutions. It is

highly soluble in dimethyl sulfoxide (DMSO).
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Solvent Solubility
Molar Concentration

(at max solubility)
Notes

DMSO 100 mg/mL[1] 200.24 mM[1]

Ultrasonic treatment

may be required to

achieve full

dissolution. It is

important to use newly

opened, anhydrous

DMSO as the

compound is

hygroscopic and the

presence of water can

significantly impact

solubility.[1]

Experimental Protocols
Preparation of Stock Solutions
Materials:

PD1-PDL1-IN 1 TFA solid

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Equilibration: Allow the vial of solid PD1-PDL1-IN 1 to equilibrate to room temperature for at

least 20 minutes before opening to prevent condensation of moisture.
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Weighing: Accurately weigh the desired amount of the compound in a sterile microcentrifuge

tube. Due to the small quantities often used, it is recommended to dissolve the entire

contents of the vial to prepare a concentrated stock solution.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube to achieve the

desired stock concentration (e.g., for a 10 mM stock solution, add the corresponding volume

of DMSO based on the mass of the compound).

Dissolution: Vortex the solution for 1-2 minutes. If the compound is not fully dissolved,

sonicate the solution in an ultrasonic bath for 5-10 minutes. Visually inspect the solution to

ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene tubes.

Storage of Stock Solutions
Proper storage is essential to maintain the stability and activity of PD1-PDL1-IN 1.

Storage Form Temperature Duration Notes

Solid -20°C[1]
As specified by the

manufacturer
Protect from light.[1]

In DMSO -80°C[1] Up to 6 months[1] Protect from light.[1]

In DMSO -20°C[1] Up to 1 month[1] Protect from light.[1]

Important Considerations:

Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles as this can lead to

degradation of the compound. Aliquoting is strongly recommended.

Light Sensitivity: The compound should be protected from light during storage.[1] Use

amber-colored or foil-wrapped tubes.

Hygroscopic Nature: Use fresh, anhydrous DMSO for reconstitution as the presence of

moisture can affect solubility and stability.[1]
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the PD-1/PD-L1 signaling pathway, the mechanism of action

for PD1-PDL1-IN 1, and a typical experimental workflow for its use.
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Caption: PD-1/PD-L1 signaling pathway leading to T-cell inhibition.
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Caption: Mechanism of action of PD1-PDL1-IN 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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